molecular formula C10H16N2 B8763157 1-Cyclohexylmethyl-1H-imidazole

1-Cyclohexylmethyl-1H-imidazole

Cat. No.: B8763157
M. Wt: 164.25 g/mol
InChI Key: KMPWYLDBCZNFAK-UHFFFAOYSA-N
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Description

1-Cyclohexylmethyl-1H-imidazole is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H16N2

Molecular Weight

164.25 g/mol

IUPAC Name

1-(cyclohexylmethyl)imidazole

InChI

InChI=1S/C10H16N2/c1-2-4-10(5-3-1)8-12-7-6-11-9-12/h6-7,9-10H,1-5,8H2

InChI Key

KMPWYLDBCZNFAK-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)CN2C=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Bromomethylcyclohexane (39.8 g; 0.225 mole) was added dropwise to a refluxing solution of imidazole (13.6 g; 0.2 mole) and sodium (4.6 g; 0.2 mole) in absolute ethanol (100 ml). After addition the reaction mixture was heated under reflux for a further 5 hours. After this period the mixture was cooled and the solvent evaporated under reduced pressure. The residue was taken up in water (150 ml), washed with ether (50 ml) and extracted with chloroform (3×50 ml). The combined chloroform extracts were dried over anhydrous magnesium sulphate and evaporated under reduced pressure to leave a residual yellow oil as crude product which was purified to give the product as a colourless oil b.p. 86°-90° C./0.2 mmHg. The product solidified on cooling, m.p. 25° to 30° C.
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39.8 g
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13.6 g
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4.6 g
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100 mL
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